Cas no 592550-38-4 (1H-Indole-3-carboxaldehyde,2-methyl-1-(1-methylethyl)-(9CI))

• Product Name: 1H-Indole-3-carboxaldehyde,2-methyl-1-(1-methylethyl)-(9CI)
• CAS No: 592550-38-4
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 1017482
• PubChem ID: 5081738
• Update Time: 2025-04-20

1H-Indole-3-carboxaldehyde,2-methyl-1-(1-methylethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxaldehyde,2-methyl-1-(1-methylethyl)-(9CI)
• 592550-38-4
• AKOS000295237
• 1-Isopropyl-2-methyl-1H-indole-3-carbaldehyde

• Inchi： 1S/C13H15NO/c1-9(2)14-10(3)12(8-15)11-6-4-5-7-13(11)14/h4-9H,1-3H3
• InChI Key： XARJKCZYKAHMKT-UHFFFAOYSA-N
• SMILES： O=CC1C2C=CC=CC=2N(C=1C)C(C)C

Computed Properties

• Exact Mass: 201.11500
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22.00000
• LogP: 3.34310